10.1039/C1CC10599J | Synthesis of fullerene@gold core–shell nanostructures†

Synthesis of fullerene@gold core–shell nanostructures†

Chemical Communications Pub Date: 2011-06-08 DOI: 10.1039/C1CC10599J

Abstract

A “direct encapsulation” method was developed for the synthesis of highly stable water-soluble fullerene@gold core–shell nanostructures, with gold nanoshells showing either closed or porous morphology. This gold nano-shell coating formed a “nano-oven”, capable of decomposing encapsulated fullerene molecules rapidly when irradiated by laser. We envisaged this being a useful tool for chemical reactions as well as a novel scaffold for nano-material synthesis.

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